N-[2-(phenethylsulfamoyl)ethyl]-piperonylamide

• IUPAC Name: N-[2-(2-phenylethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H20N2O5S/c21-18(15-6-7-16-17(12-15)25-13-24-16)19-10-11-26(22,23)20-9-8-14-4-2-1-3-5-14/h1-7,12,20H,8-11,13H2,(H,19,21)
• InChI Key: ZVPARRYZHJVXTN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCCS(=O)(=O)NCCC3=CC=CC=C3
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

N-[2-(phenethylsulfamoyl)ethyl]-piperonylamide, also known as PEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. PEP is a sulfonamide derivative that exhibits promising properties as a bioactive molecule.

Scientific Research Applications

Carcinogenicity Studies

• Carcinogenic Potential in Rats : A study on the insecticide synergist piperonyl butoxide, which is structurally similar to N-[2-(phenethylsulfamoyl)ethyl]-piperonylamide, revealed a dose-related increase in lymphoreticular neoplasia in female rats. This raises concerns about its potential role as a cocarcinogen (Cardy et al., 1979).

Analytical Chemistry

• Detection in Environmental Samples : Research on the detection of aliphatic amines, such as piperidine and pyrrolidine, in waste water and surface water involved derivatization with benzenesulfonyl chloride, which is related to the chemical structure (Sacher et al., 1997).

Toxicology

• Liver Tumor Promotion in Rats : Piperonyl butoxide, structurally related to N-[2-(phenethylsulfamoyl)ethyl]-piperonylamide, showed hepatocarcinogenic effects in rats, suggesting a potential risk of liver tumor promotion (Okamiya et al., 1998).

Antioxidant Interaction

• Ozone and Herbicide Stress : Studies on antioxidants, including piperonyl butoxide, have shown that they can protect plants like tobacco from ozone injury and potentially function as herbicide synergists (Rubin et al., 1980).

Pharmacology

• Synthesis of Derivatives : Research on the synthesis of N-substituted derivatives of related compounds has shown potential for biological activity, indicating a route for the development of new pharmacological agents (Khalid et al., 2016).

• Ethylene Biosynthesis : Studies on the biosynthesis of ethylene, a plant hormone, have shown the involvement of compounds structurally similar to N-[2-(phenethylsulfamoyl)ethyl]-piperonylamide, indicating its potential impact on plant physiology (Fluhr & Mattoo, 1996).

• Anticancer Research : Investigations into sulfonamide-derived isatins, related to the compound , have shown potential anticancer effects against hepatic cancer cell lines (Eldeeb et al., 2022).